Lipophilicity: 7-Fluoro vs. 5-Fluoro Regioisomers
The calculated LogP of 7-fluoro-3-hydroxyoxindole (0.81) is essentially identical to that of the unsubstituted parent dioxindole (0.81), whereas the 5-fluoro regioisomer shows a substantially lower LogP of 0.50 [1]. This means that introducing fluorine at the 7-position preserves the intrinsic lipophilicity of the 3-hydroxyoxindole scaffold, while 5-fluoro substitution reduces it by approximately 38%. For procurement decisions in medicinal chemistry programs where maintaining a specific LogP window is critical for blood-brain barrier penetration or cellular permeability, the 7-fluoro isomer offers a distinct advantage over the 5-fluoro analog.
| Evidence Dimension | Calculated LogP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | LogP = 0.8112 (7-fluoro-3-hydroxyoxindole) |
| Comparator Or Baseline | LogP = 0.4996 (5-fluoro-3-hydroxyoxindole); LogP = 0.8101 (unsubstituted 3-hydroxyoxindole/dioxindole) |
| Quantified Difference | 7-F vs 5-F: ΔLogP = +0.31 (7-fluoro is ~1.6× more lipophilic); 7-F vs unsubstituted: ΔLogP ≈ 0.00 |
| Conditions | Calculated LogP values from vendor physicochemical data sheets; cross-vendor comparison |
Why This Matters
In compound library design, a LogP difference of 0.3 units can shift predicted membrane permeability by a factor of ~2, making the 7-fluoro isomer preferable for programs targeting intracellular or CNS targets where the 5-fluoro analog may underperform.
- [1] Chembase. 5-Fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one – Physicochemical Data. CAS 259252-13-6, LogP 0.49959368. View Source
